N-(2,3-dimethylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
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Description
N-(2,3-dimethylphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.
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Scientific Research Applications
Antibacterial, Antifungal, and Anthelmintic Activities
The structural analogs of N-(2,3-dimethylphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide, such as benzyl and sulfonyl derivatives, have been investigated for their potential antibacterial, antifungal, and anthelmintic properties. These studies have revealed significant biological activities, highlighting the potential of these compounds in the development of new antimicrobial agents. Furthermore, molecular docking studies have demonstrated that active compounds exhibit similar binding poses as standard drugs, indicating their potential efficacy in treating infections and infestations (Khan et al., 2019).
Cognitive Function Enhancement
Derivatives such as N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide have been studied for their effects on learning and memory in rat models. These studies suggest that such compounds can improve cognitive functions, making them potential candidates for treating cognitive impairments or enhancing cognitive abilities (Sakurai et al., 1989).
Antimicrobial Activity Enhancement with Metal Complexes
The incorporation of metal complexes into sulfanilamide-derived antibiotics through a "click-chemistry" approach has been explored. This method has enabled the synthesis of compounds with enhanced antimicrobial activities, particularly against methicillin-resistant Staphylococcus aureus. Such advancements underscore the potential of combining traditional antibiotic molecules with metal complexes to combat antibiotic-resistant bacterial strains (Miller et al., 2019).
Fingerprint Detection
Some derivatives have demonstrated unique properties useful in forensic science, such as the ability to detect latent fingerprints on various surfaces. This application is crucial for criminal investigations, offering a novel tool for the detection and analysis of fingerprints left at crime scenes (Khan et al., 2019).
Properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c1-11-6-5-7-13(12(11)2)18-15(22)10-24-16-19-14-8-3-4-9-21(14)17(23)20-16/h3-9H,10H2,1-2H3,(H,18,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVTHQDCUKNGZLH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=O)N3C=CC=CC3=N2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.